Cas no 2034608-20-1 (2-methoxy-5-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-4-methylpyrimidine)

• Product Name: 2-methoxy-5-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-4-methylpyrimidine
• CAS No: 2034608-20-1
• MF: C₁₁H₁₄N₄O₃
• MW: 250.253861904144
• CID: 5552746
• PubChem ID: 91819577
• Update Time: 2025-05-24

2-methoxy-5-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxy-4-methylpyrimidin-5-yl)-3-(2-methoxyethyl)-1,2,4-oxadiazole
• 2034608-20-1
• AKOS026695907
• 3-(2-methoxyethyl)-5-(2-methoxy-4-methylpyrimidin-5-yl)-1,2,4-oxadiazole
• 2-methoxy-5-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-4-methylpyrimidine
• CHEMBL4959724
• F6530-6139

• Inchi： 1S/C11H14N4O3/c1-7-8(6-12-11(13-7)17-3)10-14-9(15-18-10)4-5-16-2/h6H,4-5H2,1-3H3
• InChI Key： YQFYKVFCQVJCSQ-UHFFFAOYSA-N
• SMILES： O1C(C2=CN=C(N=C2C)OC)=NC(CCOC)=N1

Computed Properties

• Exact Mass: 250.10659032g/mol
• Monoisotopic Mass: 250.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-methoxy-5-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-4-methylpyrimidine

Introduction to 2-methoxy-5-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-4-methylpyrimidine (CAS No. 2034608-20-1)

2-methoxy-5-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-4-methylpyrimidine (CAS No. 2034608-20-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The chemical structure of 2-methoxy-5-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-4-methylpyrimidine is characterized by a pyrimidine core substituted with a methoxy group at the 2-position, a methyl group at the 4-position, and a 3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl group at the 5-position. The presence of these functional groups imparts specific physicochemical properties and biological activities to the molecule.

Recent studies have highlighted the potential of 2-methoxy-5-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-4-methylpyrimidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by interfering with key viral enzymes and pathways.

In addition to its antiviral properties, 2-methoxy-5-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-4-methylpyrimidine has shown promise in cancer research. A study conducted by a team of scientists at the National Cancer Institute demonstrated that this compound has significant anticancer activity against various human cancer cell lines. The mechanism of action involves the induction of apoptosis and cell cycle arrest, making it a potential candidate for further development as an anticancer agent.

The pharmacokinetic profile of 2-methoxy-5-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-4-methylpyrimidine has also been extensively studied. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well absorbed orally and exhibits good bioavailability. Furthermore, it shows low toxicity in preclinical studies, which is a crucial factor for its potential use in clinical settings.

In terms of synthetic methods, several approaches have been developed to synthesize 2-methoxy-5-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-4-methylpyrimidine. One common method involves the reaction of 5-chloro-4-methylpyrimidin-2(1H)-one with 3-(2-methoxyethyl)-1H-benzo[d][1,2,3]triazole under appropriate conditions. This method yields high purity and yield of the desired product. Another approach involves the coupling of 5-bromo-4-methylpyrimidin-2(1H)-one with 3-(2-methoxyethyl)-1H-benzo[d][1,2,3]triazole using palladium-catalyzed cross-coupling reactions.

The safety and environmental impact of 2-methoxy-5-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-4-methylpyrimidine have also been evaluated. Toxicological studies have shown that the compound is generally safe when used within recommended concentrations. However, as with any new chemical entity (NCE), ongoing monitoring and assessment are necessary to ensure its long-term safety and efficacy.

In conclusion, 2-methoxy-5-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-4-methylpyrimidine (CAS No. 2034608-20-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.